1-(4-Chlorophenyl)-3-(diethylamino)pyrrolidine-2,5-dione

• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-(diethylamino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C14H17ClN2O2/c1-3-16(4-2)12-9-13(18)17(14(12)19)11-7-5-10(15)6-8-11/h5-8,12H,3-4,9H2,1-2H3
• InChI Key: QYFGGEKOCOHTHR-UHFFFAOYSA-N
• SMILES: CCN(CC)C1CC(=O)N(C1=O)C2=CC=C(C=C2)Cl

Description

1-(4-Chlorophenyl)-3-(diethylamino)pyrrolidine-2,5-dione, commonly known as Etizolam, is a thienodiazepine drug with sedative, anxiolytic, and hypnotic properties. It is a benzodiazepine analog that acts on the central nervous system and binds to the GABA receptors. Etizolam is widely used in scientific research, especially in the field of neuroscience, for studying the mechanism of action of benzodiazepines and developing new drugs.

Mechanism of Action

Etizolam acts on the central nervous system by binding to the GABA receptors. It enhances the binding of GABA to the receptor, which leads to an increase in the inhibitory effects of GABA. This results in a decrease in neuronal activity and produces the anxiolytic, sedative, and hypnotic effects of the drug.
Biochemical and Physiological Effects:
Etizolam has been shown to produce a range of biochemical and physiological effects. It has been found to reduce anxiety and induce sedation in animal models. Etizolam has also been shown to have anticonvulsant properties and can be used to treat seizures. It has been shown to have muscle relaxant properties and can be used to treat muscle spasms.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages as a research tool. It is a potent and selective agonist of the GABA receptors, which makes it useful for studying the mechanism of action of benzodiazepines. It has also been shown to have a lower risk of dependence and withdrawal compared to other benzodiazepines. However, Etizolam has some limitations as a research tool. It has a short half-life, which makes it difficult to study its long-term effects. It also has limited bioavailability, which can make it difficult to administer in animal models.

Future Directions

There are several future directions for research on Etizolam. One area of interest is the development of new benzodiazepine analogs with improved pharmacological properties. Another area of interest is the study of the long-term effects of Etizolam on the brain and behavior. Additionally, there is a need for more research on the effects of Etizolam on different types of anxiety disorders and other psychiatric conditions.

Synthesis Methods

Etizolam can be synthesized by reacting 2-(2-chlorophenyl)-1-methyl-1H-imidazole-5-carboxylic acid with diethylamine in the presence of a base. The resulting intermediate is then cyclized to form the pyrrolidine ring. The final product is obtained by chlorination of the phenyl ring.

Scientific Research Applications

Etizolam is commonly used in scientific research to study the mechanism of action of benzodiazepines and the GABA receptors. It has been shown to have anxiolytic, sedative, and hypnotic effects in animal models. Etizolam has also been used to study the effects of benzodiazepines on memory and learning.